Cas no 356094-62-7 (5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide
• CAS No: 356094-62-7
• MF: C₁₉H₁₅BrN₂O₄S
• MW: 447.302402734756
• CID: 5845477
• PubChem ID: 1011855
• Update Time: 2025-06-08

5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-2-furamide
• 5-bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-[4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]phenyl]-
• EU-0044415
• VU0002270-1
• Oprea1_325474
• AN-329/40744091
• 5-bromo-N-(4-(indolin-1-ylsulfonyl)phenyl)furan-2-carboxamide
• Oprea1_529301
• AKOS000489916
• F1443-0292
• 5-bromo-N-[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]furan-2-carboxamide
• 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide
• 356094-62-7

• Inchi： 1S/C19H15BrN2O4S/c20-18-10-9-17(26-18)19(23)21-14-5-7-15(8-6-14)27(24,25)22-12-11-13-3-1-2-4-16(13)22/h1-10H,11-12H2,(H,21,23)
• InChI Key： IRARHHQMNCXPHX-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 445.99359g/mol
• Monoisotopic Mass: 445.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide

Introduction to 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide (CAS No. 356094-62-7)

5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 356094-62-7, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functionalized aromatic systems. The presence of both bromine and sulfonyl groups in its structure suggests potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.

The core structure of this compound features a furan ring connected to an amide moiety, which is further substituted with a phenyl ring carrying a 2,3-dihydro-1H-indole-1-sulfonyl group. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery programs. The bromine atom at the 5-position of the furan ring not only enhances the electrophilicity of the molecule but also provides a handle for further chemical modifications via cross-coupling reactions.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold is well-known for its presence in numerous pharmacologically active compounds, including antidepressants, antivirals, and anti-inflammatory agents. The incorporation of a sulfonyl group into the indole ring system can modulate its pharmacokinetic properties and enhance binding affinity to biological targets. This has led to extensive research into synthesizing novel indole-based compounds for therapeutic applications.

The furan component of 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide adds another layer of complexity to its potential biological activity. Furan derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of a furan ring with an indole-sulfonylphenyl moiety could lead to synergistic effects, enhancing the overall potency and selectivity of the compound.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The structural diversity offered by heterocycles like furan and indole allows for the creation of molecules with tailored biological activities. Researchers have been particularly interested in developing small-molecule inhibitors targeting key enzymes and receptors involved in various diseases. The unique structure of 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide positions it as a promising candidate for such applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 5-position of the furan ring is particularly critical, as it dictates subsequent synthetic pathways. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional functional groups onto the aromatic system. These reactions allow for the precise modification of the molecule's structure, enabling researchers to fine-tune its biological properties.

In addition to its potential therapeutic applications, 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization, enabling chemists to explore new chemical spaces and discover novel bioactive compounds. The combination of bromine and sulfonyl groups provides multiple points for functionalization, making it an ideal building block for drug discovery efforts.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it exhibits promising activity against various biological targets, including enzymes and receptors implicated in cancer and inflammation. These findings are consistent with the growing body of evidence supporting the use of heterocyclic compounds in drug development. Further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The development of new pharmaceuticals relies heavily on advances in synthetic chemistry and molecular biology. Compounds like 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide exemplify the importance of interdisciplinary approaches in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and biochemistry, researchers can identify and develop novel therapeutic agents that address unmet medical needs.

In conclusion, 5-bromo-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]furan-2-carboxamide (CAS No. 356094-62-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing new treatments for human diseases.